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Get Quote

Q1: What are the correct storage conditions for Rebastinib (DCC-2036) powder and solution?

For research purposes, the solid powder and prepared solutions of Rebastinib have distinct storage

requirements to maintain stability [1].

Form Condition Temperature Stability Duration

Solid Powder Dry, dark conditions -20°C Stable for 2 years from purchase
(as supplied)

Stock Solution (in
DMSO)

Aliquoted to avoid freeze-
thaw cycles

-20°C Stable for up to 1 month

Q2: What is the recommended solvent and concentration for preparing a stock solution?

Solvent: DMSO [1] [2].
Solubility: The solubility of Rebastinib in DMSO is > 27.7 mg/mL [1].

Tip for dissolution: If you have difficulty dissolving the compound to achieve a high concentration,
you can warm the tube at 37°C for 10 minutes and/or use a brief ultrasonic bath treatment [1].

Q3: What is the experimental protocol for using Rebastinib in cell-based assays?

The following methodology is adapted from published research [2]:

Stock Solution: Prepare a 20 mM stock solution in DMSO. Aliquot and store at -20°C.
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Working Concentration: Use a concentration range of 2 nM to 150 nM in your cell culture media.

The typical IC50 for inhibiting cell proliferation in studies using Ba/F3 cells is around 5.4 nM.
Vehicle Control: Always include a DMSO control group (0 μM) with an equivalent volume to that

used in your treated samples.

Troubleshooting Guide

Issue Possible Cause Suggested Solution

Unexpectedly low
activity

Degraded stock solution
from repeated freeze-thaw

cycles or extended storage.

Prepare fresh aliquots of the DMSO stock
solution. Avoid repeated freezing and thawing.

Precipitation in
stock solution

Solution stored for too long

or under suboptimal
conditions.

For short-term storage, ensure the solution is used

within one month. For long-term storage, keep the
solid powder at -20°C and prepare fresh solutions

as needed.

Difficulty
solubilizing
powder

Compound may require

agitation.

Gently warm the tube to 37°C for 10 minutes
and/or shake it in an ultrasonic bath for a short
period [1].

Experimental Workflow Visualization

The diagram below outlines the core workflow for handling and using Rebastinib in a cell culture

experiment, based on the protocols from the search results.
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Important Disclaimer for Researchers

For Research Use Only: The information provided pertains to the use of Rebastinib (DCC-2036) in
scientific research. It is not for diagnostic or therapeutic use in humans [1].

Single-Use Vial Caution: While stability data exists for other biologics like bevacizumab after vial
piercing, this should not be extrapolated to Rebastinib without validation [3]. The official

recommendation for many drugs is to consider vials as single-use and discard leftovers immediately
[3].
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Verify Solubility: It is recommended to test the solubility of all compounds in your specific

experimental system, as actual solubility may slightly differ from theoretical values due to
experimental error [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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